Cas no 1372549-91-1 (tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate
• CAS No: 1372549-91-1
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5672839
• PubChem ID: 123484600
• Update Time: 2025-06-08

tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664897
• 1372549-91-1
• tert-butyl N-[2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethyl]carbamate
• tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)12-6-5-8-7-9(15)14(4)13-8/h7,13H,5-6H2,1-4H3,(H,12,16)
• InChI Key： HJTNJWQOADPJMG-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CC(N(C)N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate

tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate (CAS No. 1372549-91-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate (CAS No. 1372549-91-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as Boc-N-(2-(5-hydroxy-1-methylpyrazol-3-yl)ethyl)carbamate, is a derivative of pyrazole and features a tert-butyl carbamate protecting group. The presence of this protecting group makes it an attractive intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate is characterized by a pyrazole ring substituted with a hydroxyl group and a methyl group at the 5 and 1 positions, respectively. The ethylamine side chain is protected by a tert-butyl carbamate group, which can be selectively removed under mild conditions to yield the free amine. This structural feature allows for the compound to be used in a wide range of synthetic transformations, making it a valuable building block in organic synthesis.

Recent research has highlighted the importance of tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. One notable application is in the field of neurodegenerative diseases, where derivatives of this compound have been found to modulate key signaling pathways associated with neuroprotection and neuroinflammation.

In addition to its potential therapeutic applications, tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate has been extensively studied for its role in drug discovery and lead optimization. The tert-butyl carbamate protecting group provides a convenient handle for functionalization, allowing chemists to introduce various substituents to fine-tune the pharmacological properties of the final product. This flexibility is crucial in the early stages of drug development, where optimizing potency, selectivity, and pharmacokinetic properties is essential.

The synthesis of tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate typically involves several well-established synthetic routes. One common approach is to start with 5-hydroxy-1-methylpyrazole and react it with 2-bromoethanamine hydrobromide to form the corresponding amine. The resulting amine can then be protected with tert-butyloxycarbonyl (Boc) chloride under basic conditions to yield the final product. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a pharmacological perspective, compounds derived from tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate have shown promise in various preclinical studies. For example, one study published in the *Journal of Medicinal Chemistry* demonstrated that a derivative of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. Another study reported that a related compound displayed significant anti-inflammatory effects in animal models of arthritis.

The safety profile of tert-butyl N-2-(5-hydroxy-1-methyl-1H-pyrazol-3-yl)ethylcarbamate has also been evaluated in several studies. While the compound itself is generally considered safe for use as an intermediate in chemical synthesis, it is important to handle it with appropriate precautions due to its reactivity and potential for forming unstable intermediates during certain reactions. Proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, tert-butyl N-2-(5-hydroxy-1-methyl-H-pyrazol--yl)ethylcarbamate (CAS No. 1372549--) is a valuable compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile synthetic properties make it an attractive intermediate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in pharmaceutical development.